N-(3-methylphenyl)-2-morpholin-4-yl-5-nitrobenzamide

• IUPAC Name: N-(3-methylphenyl)-2-morpholin-4-yl-5-nitrobenzamide
• InChI: InChI=1S/C18H19N3O4/c1-13-3-2-4-14(11-13)19-18(22)16-12-15(21(23)24)5-6-17(16)20-7-9-25-10-8-20/h2-6,11-12H,7-10H2,1H3,(H,19,22)
• InChI Key: UQLMIMZACUPVFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCOCC3
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

N-(3-methylphenyl)-2-morpholin-4-yl-5-nitrobenzamide is a complex organic compound with a unique structure that includes a morpholine ring, a nitro group, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methylphenyl)-2-morpholin-4-yl-5-nitrobenzamide typically involves multiple steps, starting with the preparation of the core benzamide structure. One common method involves the nitration of a suitable benzene derivative, followed by the introduction of the morpholine ring through a nucleophilic substitution reaction. The final step often involves the acylation of the amine group with 3-methylphenyl isocyanate under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are carefully selected to ensure efficient reactions and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

N-(3-methylphenyl)-2-morpholin-4-yl-5-nitrobenzamide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen in the presence of a palladium catalyst are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amine derivative, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

N-(3-methylphenyl)-2-morpholin-4-yl-5-nitrobenzamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-2-morpholin-4-yl-5-nitrobenzamide involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the morpholine ring can interact with biological macromolecules. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

N-(3-methylphenyl)-2-morpholin-4-yl-5-nitrobenzamide: shares structural similarities with other benzamide derivatives and morpholine-containing compounds.

This compound: can be compared to compounds like this compound and this compound.

Uniqueness

The unique combination of functional groups in this compound gives it distinct chemical and biological properties. Its ability to undergo various chemical reactions and interact with biological targets makes it a valuable compound for research and industrial applications.